1. Home
  2. Product
  3. N-((1R,2R,4S)-Bicyclo[2.2.1]heptan-2-yl)-4,5-dihydrooxazol-2-amine
N-((1R,2R,4S)-Bicyclo[2.2.1]heptan-2-yl)-4,5-dihydrooxazol-2-amine N-((1R,2R,4S)-Bicyclo[2.2.1]heptan-2-yl)-4,5-dihydrooxazol-2-amine
Brand Name: Vulcanchem
CAS No.: 175898-04-1
VCID: VC0067687
InChI: InChI=1S/C10H16N2O/c1-2-8-5-7(1)6-9(8)12-10-11-3-4-13-10/h7-9H,1-6H2,(H,11,12)/t7-,8+,9+/m0/s1
SMILES: C1CC2CC1CC2NC3=NCCO3
Molecular Formula: C10H16N2O
Molecular Weight: 180.251

N-((1R,2R,4S)-Bicyclo[2.2.1]heptan-2-yl)-4,5-dihydrooxazol-2-amine

CAS No.: 175898-04-1

Cat. No.: VC0067687

Molecular Formula: C10H16N2O

Molecular Weight: 180.251

* For research use only. Not for human or veterinary use.

N-((1R,2R,4S)-Bicyclo[2.2.1]heptan-2-yl)-4,5-dihydrooxazol-2-amine - 175898-04-1

Specification

CAS No. 175898-04-1
Molecular Formula C10H16N2O
Molecular Weight 180.251
IUPAC Name N-[(1S,3R,4R)-3-bicyclo[2.2.1]heptanyl]-4,5-dihydro-1,3-oxazol-2-amine
Standard InChI InChI=1S/C10H16N2O/c1-2-8-5-7(1)6-9(8)12-10-11-3-4-13-10/h7-9H,1-6H2,(H,11,12)/t7-,8+,9+/m0/s1
Standard InChI Key UBJQGXKAUYCWBB-DJLDLDEBSA-N
SMILES C1CC2CC1CC2NC3=NCCO3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19